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Compound of Interest

Compound Name: ATP dipotassium
CAS No.: 29622-22-8
Cat. No.: B15571057
Get Quote
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Audience: Researchers, scientists, and drug development professionals.

Introduction

Adenosine 5'-triphosphate (ATP) is a pivotal molecule in cellular bioenergetics, acting as the
primary energy currency. The dipotassium salt of ATP is a commonly used form in various
biochemical and cellular assays due to its high purity and solubility. These application notes
provide detailed protocols for the dissolution, storage, and application of ATP dipotassium salt
in research settings.

Data Presentation
Solubility of ATP Salts

The solubility of ATP salts is crucial for the preparation of stock solutions. While specific
guantitative data for the dipotassium salt in various buffers is not extensively documented, the
following table summarizes the available information for ATP salts. It is important to note that
the solubility of the dipotassium salt is expected to be comparable to the disodium salt in
aqueous solutions.
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Solvent/Buffer ATP Salt Form Solubility Reference
Water Dipotassium Salt 50 mg/mL [1]
Water Disodium Salt 50 mg/mL [2]
PBS (pH 7.2) Disodium Salt ~10 mg/mL [3]
Not specified, but
Tris Buffer Disodium Salt used for pH [3]
adjustment

HEPES Buffer

Dipotassium Salt

Not specified, but

commonly used

Note: When dissolving ATP salts in water, the resulting solution will be mildly acidic (pH ~3.5)

[2]. It is essential to adjust the pH to the desired range for your specific application.

Stability of ATP Solutions

The stability of ATP solutions is dependent on pH and temperature. ATP is most stable in a

slightly acidic to neutral pH range and degrades at extreme pH values. Frozen storage is

recommended for long-term stability.

Storage -
pH Range Stability Reference
Temperature
3.5-6.8 -20°C (frozen) Maximum stability
Stable for at least one
6.8-7.4 -20°C (frozen) [5]
year
Stable for
6.8-74 4°C approximately one [5]
week
<5 Room Temperature Decomposition occurs  [6]
>7.4 Room Temperature Rapid hydrolysis [3]
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Experimental Protocols

Protocol 1: Preparation of a 100 mM ATP Dipotassium
Salt Stock Solution

This protocol describes the preparation of a concentrated ATP stock solution, which can be
diluted for various applications.

Materials:

ATP dipotassium salt (powder)

Nuclease-free water

1 M KOH or NaOH solution

pH meter or pH strips

Sterile, nuclease-free microcentrifuge tubes

Procedure:

Weigh out the required amount of ATP dipotassium salt powder to prepare a 100 mM
solution. The molecular weight of the anhydrous form is 583.36 g/mol .

o Dissolve the powder in a minimal volume of nuclease-free water (e.g., 80% of the final
volume).

e Adjust the pH of the solution to 7.0-7.5 by adding small increments of 1 M KOH or NaOH
while gently vortexing. Monitor the pH closely. Caution: Do not let the pH become basic, as
this will cause hydrolysis of the ATP[7].

e Once the desired pH is reached, bring the solution to the final volume with nuclease-free
water.

o (Optional but recommended) Determine the precise concentration of the ATP stock solution
by measuring its absorbance at 259 nm using a UV-Vis spectrophotometer. The molar
extinction coefficient (g) for ATP at pH 7.0 is 15,400 M—tcm~2[1].
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 Aliquot the stock solution into smaller, single-use volumes in sterile, nuclease-free
microcentrifuge tubes.

» Store the aliquots at -20°C or -80°C for long-term storage[5].

Protocol 2: Application of ATP in Cell Culture for
Inflammasome Activation

This protocol details the use of ATP to activate the NLRP3 inflammasome in macrophages, a
common in vitro model for studying inflammation.

Materials:

Primed macrophage cell culture (e.g., bone marrow-derived macrophages primed with LPS)

100 mM ATP stock solution (prepared as in Protocol 1)

Cell culture medium

Sterile-filtered PBS
Procedure:

» Prepare a working solution of ATP by diluting the 100 mM stock solution in sterile cell culture
medium to a final concentration of 5 mM[8].

o Carefully remove the existing medium from the primed macrophage culture.
¢ Gently wash the cells with sterile PBS.
e Add the 5 mM ATP-containing medium to the cells.

 Incubate the cells for the desired time period (typically 30-60 minutes) at 37°C in a COz2
incubator.

 After incubation, collect the cell supernatant to measure the release of inflammatory
cytokines (e.g., IL-1) and cell lysates for analysis of inflammasome components (e.qg.,
caspase-1 cleavage).
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Protocol 3: Luciferase-Based ATP Assay for ATP
Quantification

This protocol provides a general workflow for quantifying ATP concentration using a luciferase-

based assay, which is highly sensitive.

Materials:

Luciferase/luciferin reagent kit

ATP standard solution

Samples containing unknown ATP concentrations
Luminometer

White or black-walled 96-well plates suitable for luminescence measurements

Procedure:

Prepare a standard curve of ATP using serial dilutions of a known concentration of ATP
standard.

Prepare your samples. For cellular ATP measurement, cells are typically lysed to release
intracellular ATP.

Pipette the standards and samples into the wells of the 96-well plate.
Reconstitute the luciferase/luciferin reagent according to the manufacturer's instructions.
Add the luciferase/luciferin reagent to each well containing the standards and samples.

Immediately measure the luminescence using a luminometer[9]. The light output is
proportional to the ATP concentration.

Calculate the ATP concentration in your samples by comparing their luminescence values to
the standard curve.
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Mandatory Visualization
Signaling Pathway: ATP-Mediated P2X7 Receptor
Activation

Extracellular ATP can act as a signaling molecule by binding to purinergic receptors, such as
the P2X7 receptor, which is involved in inflammation and immune responses[6][10][11][12].
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Caption: ATP-P2X7 signaling pathway leading to inflammasome activation.

Experimental Workflow: Preparation of ATP Stock
Solution

A clear workflow is essential for the reproducible preparation of ATP stock solutions.
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Caption: Workflow for preparing a stable ATP stock solution.
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Logical Relationship: Factors Affecting ATP Solution
Stability

Several factors can influence the stability of prepared ATP solutions. Understanding these
relationships is key to ensuring the quality of experimental results.
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Optimal at 6.8-7.4
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Caption: Key factors influencing the stability of ATP in solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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